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Compound of Interest

Compound Name:
alpha-Bromo-2-chlorophenylacetic

acid

Cat. No.: B135925 Get Quote

Essential Safety and Handling Guide: alpha-
Bromo-2-chlorophenylacetic Acid
This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of alpha-Bromo-2-chlorophenylacetic acid. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Identifier:

Name: alpha-Bromo-2-chlorophenylacetic acid

CAS Number: 29270-30-2[1]

Molecular Formula: C₈H₆BrClO₂[2]

Primary Hazards:

Causes severe skin burns and eye damage.[1]

May be corrosive to metals.[1]

Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3]
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Suspected of causing genetic defects.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling alpha-Bromo-2-chlorophenylacetic acid.

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.[4][5][6]

Protects against splashes of

the corrosive solid or its

solutions, which can cause

severe eye damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber).[4][5]

Prevents direct skin contact,

which can result in severe

burns.[1] Regularly inspect

gloves for any signs of

degradation or discoloration

and replace them immediately

if compromised.[6]

Body Protection
A chemical-resistant laboratory

coat or apron.[5][6]

Protects against spills and

contamination of personal

clothing.[1]

Footwear Closed-toe shoes.[5][6]
Protects feet from potential

spills.

Respiratory Protection

Use in a well-ventilated area.

[1] If dust or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate cartridge.

Avoid inhalation of dust or

fumes, which can cause

respiratory tract irritation.[1][2]

Operational Plan
Adherence to the following step-by-step procedures is critical for the safe handling of alpha-
Bromo-2-chlorophenylacetic acid.
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1. Preparation and Engineering Controls:

Before handling, review the Safety Data Sheet (SDS).[5]

Ensure a chemical fume hood is operational and use it for all manipulations of the solid

compound and its solutions to minimize inhalation exposure.[4][6]

Locate the nearest emergency eyewash station and safety shower and confirm they are

accessible and functional.

Have appropriate spill cleanup materials readily available (e.g., absorbent pads, sodium

bicarbonate for neutralization).[7]

2. Handling the Chemical:

Wear all required PPE as specified in the table above.[1]

When handling the solid, use dry, clean tools and avoid generating dust.[1]

If preparing a solution, always add the acid slowly to the solvent, never the other way

around.[5][7]

Keep containers securely sealed when not in use.[1]

Avoid contact with incompatible materials, moisture, and ignition sources.[1]

3. Post-Handling and Cleanup:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7]

Decontaminate all work surfaces and equipment after use.

Contaminated clothing should be removed immediately and laundered separately before

reuse.[1]
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alpha-Bromo-2-chlorophenylacetic acid is a halogenated organic compound and must be

disposed of as hazardous waste.

1. Waste Segregation and Collection:

Dispose of alpha-Bromo-2-chlorophenylacetic acid and any materials contaminated with it

in a designated, properly labeled hazardous waste container for "Halogenated Organic

Wastes".[8][9]

Do not mix with non-halogenated organic waste, as this significantly increases disposal costs

and complexity.[10]

The waste container must be made of a compatible material (e.g., a corrosive-resistant

container with a resistant inner liner) and kept tightly closed except when adding waste.[9]

2. Labeling and Storage:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "alpha-Bromo-2-chlorophenylacetic acid".[9]

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Workflow Diagram
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Caption: Workflow for handling alpha-Bromo-2-chlorophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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